4-(7-Bromo-[1,2,4]triazolo[1,5-A]pyridin-2-YL)morpholine

• CAS No.: 1380331-16-7
• Molecular Formula: C10H11BrN4O
• Molecular Weight: 283.12 g/mol
• IUPAC Name: 4-(7-bromo-[1,2,4]triazolo[1,5-a]pyridin-2-yl)morpholine
• InChI: InChI=1S/C10H11BrN4O/c11-8-1-2-15-9(7-8)12-10(13-15)14-3-5-16-6-4-14/h1-2,7H,3-6H2
• InChI Key: LFKUFXISPMEPFF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NN3C=CC(=CC3=N2)Br

Description

4-(7-Bromo-[1,2,4]triazolo[1,5-A]pyridin-2-YL)morpholine is a useful research compound. Its molecular formula is C10H11BrN4O and its molecular weight is 283.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2,7-dibromo-[1,2,4]triazolo[1,5-a]pyridine (1 g, 3.61 mmol) and morpholine (10.0 g, 10 ml, 115 mmol) was refluxed for 4 hours under argon atmosphere, the formerly green mixture turning to yellow. The reaction mixture is concentrated to dryness, applied on silica and purified by flash chromatography on a 20 g silica column using heptane/ethyl acetate 10-100% as eluent affording 4-(7-bromo-[1,2,4]triazolo[1,5-a]pyridin-2-yl)morpholine (367 mg, 35.9%) as a white solid. mp.: 178-9° C. MS: m/z=285.0, 283.0 (M+H+).